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Compound of Interest

Compound Name: Avadomide

Cat. No.: B1662804 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential guidance for the safe handling and disposal of Avadomide
(also known as CC-122), a novel cereblon-modulating agent with potent immunomodulatory

and antineoplastic activities.[1][2] Due to its cytotoxic and immunomodulatory properties, strict

adherence to the following procedures is critical to minimize exposure and ensure the safety of

all laboratory personnel. The primary adverse event of concern observed in clinical studies is

neutropenia (a reduction in a type of white blood cell).[3][4]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the primary barriers against exposure to Avadomide.

Personnel must be trained in the correct procedures for donning and doffing PPE to prevent

contamination.[1]

Table 1: Required Personal Protective Equipment for Handling Avadomide
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PPE Component Specification Purpose

Gloves

Chemotherapy-tested nitrile

gloves (meeting ASTM D6978-

05 standard).[5] Double

gloving is required.

Prevents skin contact and

absorption. The outer glove

should be removed

immediately after handling the

compound or in case of a spill.

Gown

Disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene). Must have

long sleeves with tight-fitting

elastic or knit cuffs.[6]

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles or a

full-face shield.[5][6]

Protects eyes from splashes

and aerosols.

Respiratory Protection

An N95 or higher-level

respirator should be used

when handling the powdered

form of Avadomide or when

there is a risk of aerosol

generation.[6]

Prevents inhalation of the

compound.

Sleeve Covers

Impermeable sleeve covers

can provide additional

protection and reduce gown

contamination.[7]

Enhances protection of the

arms.

Operational Plan for Handling Avadomide
2.1. Preparation and Handling Area

All handling of powdered Avadomide and preparation of solutions must be conducted in a

designated area, within a certified Class II Type B2 Biological Safety Cabinet (BSC) or a

containment ventilated enclosure (CVE) that is externally vented.
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The work surface of the BSC or CVE should be covered with a disposable, plastic-backed

absorbent pad. This pad should be discarded as cytotoxic waste after each use or in the

event of a spill.[8]

2.2. Step-by-Step Handling Procedure

Preparation: Before starting, ensure all necessary materials (reagents, consumables, waste

bags) are inside the BSC or CVE to minimize traffic in and out of the containment area.

Donning PPE: Follow the correct sequence for putting on PPE before entering the

designated handling area. A detailed workflow is provided in the diagram below.

Weighing and Reconstituting:

Handle the powdered form of Avadomide with extreme care to avoid generating dust.

When reconstituting, slowly add the solvent to the vial containing the powder to minimize

aerosolization.

Labeling: All containers with Avadomide must be clearly labeled with the compound name,

concentration, date, and a "Cytotoxic Hazard" warning symbol.

Transport: When transporting Avadomide solutions, use a sealed, secondary container that

is leak-proof and shatter-resistant.

Disposal Plan
All waste generated from the handling of Avadomide is considered cytotoxic waste and must

be disposed of according to institutional and local regulations.

Table 2: Avadomide Waste Disposal Procedures
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Waste Type Disposal Container Procedure

Sharps

Puncture-resistant, leak-proof

sharps container with a

"Cytotoxic" label.

Needles, syringes, and other

contaminated sharps must be

placed directly into the

designated sharps container

without recapping.

Solid Waste

Leak-proof, sealable plastic

bags or containers clearly

labeled as "Cytotoxic Waste."

[9]

Gloves, gowns, absorbent

pads, and other contaminated

disposable materials. These

bags should be sealed before

removal from the BSC or CVE.

Liquid Waste

Designated, sealed, and

labeled hazardous waste

container.

Unused solutions or

contaminated liquids. Do not

pour Avadomide waste down

the drain.

Emergency Procedures
4.1. Spills

Small Spills (within a BSC/CVE):

Use a chemotherapy spill kit to absorb the spill.

Wipe the area with a suitable deactivating agent (if available and validated) followed by a

cleaning agent.

Dispose of all cleanup materials as cytotoxic waste.

Large Spills (outside of a BSC/CVE):

Evacuate and secure the area to prevent entry.

Alert the appropriate safety personnel.
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Cleanup should only be performed by trained personnel wearing appropriate PPE,

including respiratory protection.

4.2. Personal Exposure

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes.

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Inhalation: Move to fresh air immediately.

Seek immediate medical attention after any exposure and report the incident to your

supervisor and occupational health services.

Experimental Protocols and Visualizations
Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the logical workflow for donning and doffing PPE when

handling Avadomide. Adhering to the correct sequence is crucial to prevent cross-

contamination.

Donning PPE (Putting On)

Doffing PPE (Taking Off)

Inner Gloves Gown Outer Gloves Sleeve Covers Respiratory Protection Eye Protection

Outer Gloves & Sleeve Covers Gown Eye Protection Respiratory Protection Inner Gloves

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow for Handling Avadomide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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